Cas no 548769-96-6 (N-Benzyl 4-Boronobenzenesulfonamide)

• Product Name: N-Benzyl 4-Boronobenzenesulfonamide
• CAS No: 548769-96-6
• MF: C₁₃H₁₄BNO₄S
• MW: 291.13056230545
• MDL: MFCD06659845
• CID: 366205
• PubChem ID: 22047905
• Update Time: 2025-09-27

N-Benzyl 4-Boronobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-(N-Benzylsulfamoyl)phenyl)boronic acid
• 4-(Benzylsulfamoyl)benzeneboronic acid
• [4-(benzylsulfamoyl)phenyl]boronic acid
• 4-(N-Benzylsulphonamido)benzeneboronic acid
• Boronic acid,[4-[[(phenylmethyl)amino]sulfonyl]phenyl]- (9CI)
• N-Benzyl 4-boronobenzenesulfonamide
• 4-Benzylsulfamoylbenzeneboronic acid
• 548769-96-6
• LRHAPENXSWTNOS-UHFFFAOYSA-N
• AKOS015833548
• I12456
• SCHEMBL5651347
• CS-0175263
• (4-(N-Benzylsulfamoyl)phenyl)boronicacid
• AM87058
• MFCD06659845
• AB26461
• DTXSID60621972
• A848043
• BS-28556
• N-Benzyl 4-Boronobenzenesulfonamide

• MDL： MFCD06659845
• Inchi： 1S/C13H14BNO4S/c16-14(17)12-6-8-13(9-7-12)20(18,19)15-10-11-4-2-1-3-5-11/h1-9,15-17H,10H2
• InChI Key： LRHAPENXSWTNOS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(NCC1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 291.07400
• Monoisotopic Mass: 291.0736593g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.4±0.1 g/cm3
• Melting Point: 148-150
• Boiling Point: 520.5±60.0 °C at 760 mmHg
• Flash Point: 268.6±32.9 °C
• Refractive Index: 1.632
• PSA: 95.01000
• LogP: 1.31660

N-Benzyl 4-Boronobenzenesulfonamide Security Information

• Signal Word：warning
• Hazard Statement： Irritant/Keep Cold
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：Room temperature storage

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters